![molecular formula C17H18N4O3 B7636176 1-(2-Ethoxyethyl)-3-(2-pyridin-2-yl-1,3-benzoxazol-6-yl)urea](/img/structure/B7636176.png)
1-(2-Ethoxyethyl)-3-(2-pyridin-2-yl-1,3-benzoxazol-6-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Ethoxyethyl)-3-(2-pyridin-2-yl-1,3-benzoxazol-6-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known by its chemical name, EPU-1, and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of EPU-1 is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and amyloid-beta peptide formation. EPU-1 may also inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
EPU-1 has been shown to have significant biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce the formation of amyloid-beta peptides. EPU-1 has also been shown to exhibit antibacterial activity against certain strains of bacteria. In vivo studies have shown that EPU-1 can reduce tumor growth and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of EPU-1 for lab experiments is its potent anticancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and identifying potential targets for cancer therapy. Additionally, EPU-1 has potential therapeutic effects in the treatment of Alzheimer's disease and bacterial infections, making it a useful compound for studying these conditions. However, one limitation of EPU-1 is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on EPU-1. One area of focus could be the development of more efficient synthesis methods for this compound. Another area of research could be the identification of the specific enzymes that EPU-1 targets in cancer cells, Alzheimer's disease, and bacterial infections. Additionally, further studies could be conducted to investigate the potential therapeutic effects of EPU-1 in other disease conditions.
Synthesis Methods
The synthesis of EPU-1 can be achieved using different methods, including the reaction of 2-aminopyridine and 6-chlorobenzoxazole with ethoxyethyl isocyanate. This reaction leads to the formation of 1-(2-ethoxyethyl)-3-(2-pyridin-2-yl-1,3-benzoxazol-6-yl)urea. Other methods of synthesis include the reaction of 2-aminopyridine with 6-isocyanatobenzoxazole and the reaction of 2-aminopyridine with 6-bromo-1,3-benzoxazole.
Scientific Research Applications
EPU-1 has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. EPU-1 has also been found to have potential therapeutic effects in the treatment of Alzheimer's disease by inhibiting the formation of amyloid-beta peptides. Additionally, this compound has been studied for its potential use in the treatment of bacterial infections.
properties
IUPAC Name |
1-(2-ethoxyethyl)-3-(2-pyridin-2-yl-1,3-benzoxazol-6-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3/c1-2-23-10-9-19-17(22)20-12-6-7-13-15(11-12)24-16(21-13)14-5-3-4-8-18-14/h3-8,11H,2,9-10H2,1H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBHFPXPRUUKGAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCNC(=O)NC1=CC2=C(C=C1)N=C(O2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.